Cas no 90921-94-1 (1H-Inden-1-one,2,3-dihydro-5-methoxy-, oxime)

• Product Name: 1H-Inden-1-one,2,3-dihydro-5-methoxy-, oxime
• CAS No: 90921-94-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 815055
• PubChem ID: 5382665
• Update Time: 2025-04-19

1H-Inden-1-one,2,3-dihydro-5-methoxy-, oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-5-methoxy-, oxime
• (NZ)-N-(5-methoxy-2,3-dihydroinden-1-ylidene)hydroxylamine
• 5-methoxy-1-indanone oxime
• 5-Methoxy-1-indanon-oxim
• 5-methoxy-2,3-dihydroinden-1-one oxime
• 5-methoxy-indan-1-one oxime
• 5-Methoxy-indan-1-on-oxim
• SCHEMBL16082212
• NSC-148925
• N-(5-Methoxy-2,3-dihydro-1H-inden-1-ylidene)hydroxylamine
• NSC148925
• 90921-94-1
• DTXSID90419304

• Inchi： 1S/C10H11NO2/c1-13-8-3-4-9-7(6-8)2-5-10(9)11-12/h3-4,6,12H,2,5H2,1H3/b11-10-
• InChI Key： ROZVRQXOAGSIOW-KHPPLWFESA-N
• SMILES： O(C)C1C=CC2/C(/CCC=2C=1)=N\O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.8
• XLogP3: 1.9

Experimental Properties

• Density: 1.22
• Boiling Point: 346°Cat760mmHg
• Flash Point: 163.1°C
• Refractive Index: 1.59
• PSA: 41.82000
• LogP: 1.81970